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Compound of Interest

Compound Name: Demeton

Cat. No.: B052138 Get Quote

Essential Safety and Handling Guide for
Demeton
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Demeton. Adherence to these procedures is essential for

minimizing exposure risk and ensuring a safe laboratory environment.

Personal Protective Equipment (PPE) Specifications
Proper selection and use of PPE are the primary defense against the hazards associated with

Demeton, an organophosphate pesticide. The following tables summarize the required PPE for

handling this substance.

Table 1: Eye and Face Protection
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Equipment Standard Use Case

Safety Goggles ANSI Z87.1-compliant

Must be worn for all

procedures involving Demeton

to protect against splashes.

Face Shield ANSI Z87.1-compliant

Required in addition to safety

goggles when there is a

significant risk of splashing,

such as during pouring or

mixing operations.[1]

Table 2: Hand Protection
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Glove Type Material Breakthrough Time
Important
Considerations

Chemical-Resistant

Gloves
Nitrile or Neoprene Manufacturer-specific

Breakthrough times

for Demeton are not

readily available and

can vary significantly

between glove

manufacturers and

even between

different glove models

from the same

manufacturer.[2] It is

critical to consult the

glove manufacturer's

specific chemical

resistance data for

Demeton or

organophosphate

pesticides. Always

inspect gloves for

tears or punctures

before use. For

extended work,

consider double-

gloving.

Table 3: Body Protection
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Equipment Material Coverage

Laboratory Coat Chemical-resistant Fully buttoned, long sleeves

Coveralls
Disposable, chemical-resistant

(e.g., Tyvek®)

Worn over laboratory coat and

personal clothing

Apron
Chemical-resistant (rubber or

synthetic)

Required when mixing or

pouring Demeton to provide an

additional layer of protection

against spills.[3]

Footwear
Closed-toe shoes and

chemical-resistant boot covers

Boot covers should be worn

over shoes.

Table 4: Respiratory Protection

The selection of appropriate respiratory protection depends on the concentration of airborne

Demeton. The following NIOSH recommendations are based on Assigned Protection Factors

(APFs).[4]
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Condition Required Respirator Type

Up to 1 mg/m³ Any supplied-air respirator (APF = 10)

Up to 2.5 mg/m³
Any supplied-air respirator operated in a

continuous-flow mode (APF = 25)

Up to 5 mg/m³

Any self-contained breathing apparatus with a

full facepiece (APF = 50) or any supplied-air

respirator with a full facepiece

Up to 10 mg/m³

Any supplied-air respirator operated in a

pressure-demand or other positive-pressure

mode (APF = 1000)

Emergency or unknown concentrations

Any self-contained breathing apparatus that has

a full facepiece and is operated in a pressure-

demand or other positive-pressure mode, or a

supplied-air respirator with a full facepiece in

combination with an auxiliary self-contained

positive-pressure breathing apparatus (APF =

10,000)

Escape

Any air-purifying, full-facepiece respirator (gas

mask) with a chin-style, front- or back-mounted

organic vapor canister having an N100, R100,

or P100 filter (APF = 50)

Operational Plan: Safe Handling of Demeton
A systematic approach to handling Demeton is crucial for minimizing the risk of exposure. The

following step-by-step operational plan should be strictly followed.

1. Preparation

Hazard Assessment: Before beginning any work, conduct a thorough hazard assessment to

identify potential risks and ensure all necessary safety measures are in place.

Designated Area: All work with Demeton must be conducted in a designated area, such as a

certified chemical fume hood, to minimize the risk of inhalation exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/product/b052138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Preparedness: Ensure that an eyewash station and safety shower are readily

accessible and that all personnel are trained in their use. Have a spill kit specifically for

hazardous chemicals readily available.

Gather Materials: Assemble all necessary equipment and reagents before donning PPE.

2. Donning PPE The following sequence for donning PPE should be followed to ensure

complete protection:

Outer Boot Covers: Put on chemical-resistant boot covers.

Inner Gloves: Don the first pair of nitrile or neoprene gloves.

Coveralls: Put on disposable, chemical-resistant coveralls over your lab coat and personal

clothing.

Respirator: If required, perform a fit check and don the appropriate NIOSH-approved

respirator.

Goggles and Face Shield: Put on chemical splash goggles, followed by a face shield if

necessary.

Outer Gloves: Don a second pair of chemical-resistant gloves, ensuring the cuffs are pulled

up over the sleeves of the coveralls.

3. Handling Demeton

In the Fume Hood: All manipulations of Demeton, including weighing, mixing, and

transferring, must be performed within a certified chemical fume hood.

Avoid Contamination: Use caution to avoid spills and splashes. Do not touch your face or

any surfaces outside of the fume hood with your gloves.

Transporting: If Demeton needs to be transported outside of the fume hood, it must be in a

sealed, labeled, and secondary container.

4. Doffing PPE Proper removal of PPE is critical to prevent self-contamination.[5][6][7] The

following sequence should be followed:
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Outer Gloves: While still wearing inner gloves, remove the outer pair of gloves by peeling

them off from the cuff, turning them inside out. Dispose of them in the designated hazardous

waste container.

Face Shield and Goggles: Remove the face shield (if used) and goggles from the back of

your head, avoiding touching the front surfaces. Place them in a designated area for

decontamination.

Coveralls: Remove the coveralls by rolling them down and away from your body, turning

them inside out as you go. Dispose of them in the designated hazardous waste container.

Respirator: If a respirator was used, remove it from the back of your head.

Inner Gloves: Remove the inner pair of gloves using the same peeling technique as the outer

gloves. Dispose of them in the designated hazardous waste container.

Hand Washing: Immediately after removing all PPE, wash your hands thoroughly with soap

and water.

Disposal Plan
All materials contaminated with Demeton are considered hazardous waste and must be

disposed of according to institutional and regulatory guidelines.

Waste Segregation: All Demeton-contaminated waste, including empty containers, used

PPE, and spill cleanup materials, must be segregated from other laboratory waste.

Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste

containers for all Demeton waste.

Spill Cleanup: In the event of a spill, use an absorbent material, such as vermiculite or sand,

to contain the spill.[8] The contaminated absorbent material must be disposed of as

hazardous waste.

Decontamination: All non-disposable equipment that has come into contact with Demeton
must be thoroughly decontaminated before being removed from the designated work area.
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Waste Pickup: Follow your institution's procedures for the pickup and disposal of hazardous

chemical waste.

Workflow for Safe Handling of Demeton
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Caption: Workflow for the safe handling of Demeton from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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